Oligomerization of cadmium chalcogenide nanocrystals into CdTe-containing superlattice chains†

Chemical Communications Pub Date: 2011-09-19 DOI: 10.1039/C1CC14103A

Abstract

Hierarchically-assembled binary cadmium chalcogenide (CdX, X = S, Se, Te) oligomers were engineered. CdTe precursor injections into a solution containing seeded nanocrystals provided longer oligomers possessing alternating and phase-separated CdX and CdTe constituents in the same wire, like an alternating copolymer.

Graphical abstract: Oligomerization of cadmium chalcogenide nanocrystals into CdTe-containing superlattice chains
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